2,4-Diiodo-6-(methylsulfonyl)phenyl propionate

• IUPAC Name: (2,4-diiodo-6-methylsulfonylphenyl) propanoate
• InChI: InChI=1S/C10H10I2O4S/c1-3-9(13)16-10-7(12)4-6(11)5-8(10)17(2,14)15/h4-5H,3H2,1-2H3
• InChI Key: ZAXVJCKXTFOTMA-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1=C(C=C(C=C1I)I)S(=O)(=O)C
• Molecular Formula: C10H10I2O4S
• Molecular Weight: 480.06 g/mol

Description

2,4-Diiodo-6-(methylsulfonyl)phenyl propionate, also known as Diiodo-MSP, is an organic compound with the molecular formula C7H7I2O3S. It is a white, odorless, crystalline solid that is soluble in water and other organic solvents. Diiodo-MSP is primarily used as a reagent in the synthesis of various organic compounds. It has also been used in scientific research as a tool to study biological processes, such as enzyme activity, protein-protein interactions, and gene expression.

Scientific Research Applications

Biocatalysis in Drug Metabolism

Biocatalysis has been applied to the metabolism of drugs like LY451395, a compound related to 2,4-Diiodo-6-(methylsulfonyl)phenyl propionate. This process involves using microbial systems, such as Actinoplanes missouriensis, to produce mammalian metabolites of drugs for structural characterization, enhancing the understanding of drug metabolism and aiding in clinical investigations (Zmijewski et al., 2006).

Synthesis of Nonlinear Optical Materials

Compounds with methylsulfonyl and phenylsulfonyl groups, akin to 2,4-Diiodo-6-(methylsulfonyl)phenyl propionate, have been synthesized for applications in nonlinear optical (NLO) materials. These materials exhibit efficient second-order optical nonlinearities, high thermal stability, and good transparency, making them suitable for NLO applications (Chou et al., 1996).

Development of Anti-inflammatory and Antitumor Agents

Research into 4-(aryloyl)phenyl methyl sulfones, structurally related to 2,4-Diiodo-6-(methylsulfonyl)phenyl propionate, has demonstrated their potential as cyclooxygenase inhibitors. These compounds show promise in anti-inflammatory and antitumor applications, with some derivatives exhibiting strong activity against inflammation and human cell line proliferation (Harrak et al., 2010).

Enzymatic Resolution in Synthesis

Enzymatic resolution has been used to synthesize enantiomerically pure derivatives containing methylsulfonyl groups. This technique is crucial for producing precursors for pharmaceuticals like thiamphenicol and florfenicol, highlighting the importance of such chemical structures in drug synthesis (Kaptein et al., 1998).

Chemiluminescence in Analytical Chemistry

Chemiluminescence studies of compounds with disubstituted phenyl structures, similar to 2,4-Diiodo-6-(methylsulfonyl)phenyl propionate, have shown potential for analytical applications. These studies demonstrate the role of electron-withdrawing groups in enhancing chemiluminescence, useful in assays for substances like hydrogen peroxide and choline (Nakazono et al., 2019).